Cas no 277-06-5 (3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI))

3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI) structure
277-06-5 structure
Product Name:3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI)
CAS No:277-06-5
MF:C6H8O2
MW:112.126522064209
CID:264128
PubChem ID:9232
Update Time:2025-04-19

3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI)
    • 1,2:3,4-Diepoxycyclohexane
    • UNII-AOF31T5W1C
    • SCHEMBL4564219
    • 3,8-Dioxatricyclo[5.1.0.0~2,4~]octane
    • AOF31T5W1C
    • 277-06-5
    • Cyclohexa-1,3-diene dioxide
    • DTXSID20950371
    • cyclohexadiene dioxide
    • Inchi: 1S/C6H8O2/c1-2-4-6(8-4)5-3(1)7-5/h3-6H,1-2H2
    • InChI Key: APXNRLPBXNJAGG-UHFFFAOYSA-N
    • SMILES: O1C2CCC3C(C12)O3

Computed Properties

  • Exact Mass: 112.05244
  • Monoisotopic Mass: 112.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 25.1Ų

Experimental Properties

  • Density: 1.0494 (rough estimate)
  • Boiling Point: 147.55°C (rough estimate)
  • Refractive Index: 1.4792 (estimate)
  • PSA: 25.06

3,8-Dioxatricyclo[5.1.0.02,4]octane(8CI,9CI) Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd